Cas no 5633-55-6 (4-(phenylsulfanyl)phenol)

• Product Name: 4-(phenylsulfanyl)phenol
• CAS No: 5633-55-6
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• MDL: MFCD01151738
• CID: 349177
• PubChem ID: 11310195
• Update Time: 2025-04-19

4-(phenylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(phenylthio)-
• 4-(PHENYLTHIO)PHENOL
• 4-(phenylsulfanyl)phenol
• 4-hydroxydiphenylsulfide
• 4-hydroxyphenyl phenyl ssulfide
• 4-HYDROXYPHENYL PHENYL SULFIDE
• 4-phenylsulfanyl phenol
• 4-phenylsulfanyl-phenol
• AGN-PC-006ILY
• CTK1F4855
• KB-192760
• SureCN543922
• p-(Phenylthio))phenol
• Phenyl 4-hydroxyphenyl sulfide
• p-Phenylthiophenol
• DTXSID50461925
• F75177
• SCHEMBL543922
• 4-Hydroxy-diphenylsulfide
• EN300-226165
• XAYCNCYFKLSMGR-UHFFFAOYSA-N
• (4-hydroxyphenyl) phenyl sulfide
• 4-phenylsulfanylphenol
• 5633-55-6
• 1,1'-biphenyl]-4-thiol
• HS-4612

• MDL： MFCD01151738
• Inchi： 1S/C12H10OS/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,13H
• InChI Key： XAYCNCYFKLSMGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 202.0453
• Monoisotopic Mass: 202.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.250
• Melting Point: 53-54 ºC
• Boiling Point: 133°C/0.1mm
• PSA: 20.23

4-(phenylsulfanyl)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers